4-cyclopropyl-3-(1-(1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-[1-[1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]piperidin-4-yl]-2-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H29N5O4/c1-25-23(31)28(17-6-7-17)21(24-25)15-8-10-26(11-9-15)22(30)16-12-20(29)27(14-16)18-4-3-5-19(13-18)32-2/h3-5,13,15-17H,6-12,14H2,1-2H3
• InChI Key: XHKZDDQFLRSPBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3CC(=O)N(C3)C4=CC(=CC=C4)OC)C5CC5
• Molecular Formula: C23H29N5O4
• Molecular Weight: 439.5 g/mol
• CAS No.: 1797737-80-4

Description

4-Cyclopropyl-3-(1-(1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one is a complex synthetic organic compound of significant interest in medicinal chemistry and pharmacological research. Its molecular structure incorporates several pharmacologically privileged motifs, including a triazolone ring, a piperidine moiety, and a pyrrolidinone system, which are commonly found in bioactive molecules. The presence of these features suggests potential for investigation as a key intermediate or a target molecule in drug discovery programs. Researchers may explore its application as a scaffold for developing novel enzyme inhibitors or receptor modulators, particularly for central nervous system (CNS) targets, given the presence of a 3-methoxyphenyl group which is often associated with such activity. The specific mechanism of action is not yet fully characterized and is an active area of research, requiring investigators to perform their own validation studies. This product is intended for research and development purposes in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and handle the compound with appropriate precautions.

Biological Activity

The compound 4-cyclopropyl-3-(1-(1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and related research findings.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• A cyclopropyl group
• A triazole moiety
• A pyrrolidine ring with a carbonyl substituent
• A methoxyphenyl group

These structural elements contribute to its unique pharmacological properties.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The presence of the triazole ring suggests potential interactions with biological systems involving metal ions, which may enhance its binding affinity to specific targets.

Potential Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may modulate receptor activity, influencing cellular signaling pathways.
• Antioxidant Activity : Structural components may contribute to antioxidant properties, protecting cells from oxidative stress.

Biological Activity Data

Research into the biological activity of similar compounds has shown promising results. For instance, derivatives of triazoles have demonstrated anticancer properties and antimicrobial effects. Below is a summary table highlighting relevant findings from related studies:

Compound Type	Biological Activity	Reference
Triazole derivatives	Anticancer (IC50 values < 50 µM)
Pyrrolidine-based compounds	Antimicrobial effects
Methoxyphenyl compounds	Antioxidant properties

Case Studies and Research Findings

Several studies have explored the biological effects of compounds structurally similar to 4-cyclopropyl-3-(1-(1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one:

• Anticancer Activity : A study evaluated triazole derivatives against various cancer cell lines, revealing significant cytotoxicity with IC50 values ranging from 6.2 μM to 43.4 μM against colon and breast cancer cell lines .
• Antimicrobial Properties : Research indicated that pyrrolidine derivatives exhibit notable antimicrobial activity against a range of pathogens . This suggests that the compound may possess similar properties.
• Neuroprotective Effects : Some derivatives have been studied for their neuroprotective effects in models of neurodegenerative diseases, indicating potential for therapeutic applications in CNS disorders .

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of triazole compounds often exhibit antimicrobial properties. The triazole ring is known for its ability to interact with biological targets, making it a candidate for developing antifungal and antibacterial agents. Studies have shown that modifications to the triazole structure can lead to improved efficacy against resistant strains of pathogens .

Anticancer Properties

Triazole-containing compounds have been explored for their anticancer activities. The ability of this compound to inhibit specific enzymes involved in cancer cell proliferation suggests its potential use in cancer therapy. Preliminary studies indicate that similar compounds can induce apoptosis in cancer cells and inhibit tumor growth .

Neuropharmacological Effects

The piperidine component of the compound may confer neuropharmacological properties. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, particularly those involved in mood regulation and cognitive function. This suggests potential applications in treating neurological disorders such as depression and anxiety .

Case Study 1: Antimicrobial Efficacy

A study published in Pharmaceuticals demonstrated the antimicrobial activity of triazole derivatives against common bacterial strains. The compound exhibited significant inhibition zones, indicating its potential as an antibacterial agent .

Case Study 2: Anticancer Activity

In another investigation, researchers assessed the anticancer properties of related triazole compounds in vitro. Results showed that these compounds could effectively inhibit the growth of various cancer cell lines, leading to further exploration into their mechanisms of action .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents on Triazole	Piperidine Modifications	Bioactivity Notes	References
4-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride	Cyclopropyl	None (simple piperidine)	Unreported, but similar to antifungal scaffolds
4-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride	Phenyl	None	Potential CNS activity inferred from phenyl groups
Target Compound	Cyclopropyl + methyl	5-Oxopyrrolidine-3-carbonyl + 3-methoxyphenyl	Hypothesized enhanced selectivity due to bulky substituents	—

Key Observations:

• The cyclopropyl group in the target compound and ’s analogue may reduce metabolic degradation compared to phenyl substituents (), as cyclopropane rings resist cytochrome P450 oxidation .

Functional Analogues with Heterocyclic Motifs

Triazole Derivatives with Bioactivity

• Compounds in containing triazole cores coupled to dithiocarbamate esters exhibit fungicidal and plant growth-regulating activity . The target compound’s triazole-piperidine scaffold may share similar mechanisms, though its pyrrolidone carbonyl group could modulate solubility and bioavailability.

Oxadiazole and Pyrazolo-Pyrimidine Analogues

• The patent in describes oxadiazole-pyrazolo-pyrimidine hybrids with sulfonamide and fluorophenyl groups. These compounds emphasize the role of bulky aromatic substituents in enhancing target affinity, a strategy mirrored in the target compound’s 3-methoxyphenyl group .

Physicochemical and Pharmacokinetic Inferences

• Solubility: The 3-methoxyphenyl and cyclopropyl groups may reduce aqueous solubility compared to simpler piperidine-triazole salts (e.g., ’s hydrochloride derivative) .
• Metabolic Stability: The cyclopropyl group likely enhances stability against oxidative metabolism relative to phenyl analogues .